5-{[(2Z)-3-(2,4-difluorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid

• Molecular Formula: C16H16F2N2O5S2
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 5-[[3-(2,4-difluorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C16H16F2N2O5S2/c17-9-4-5-11(10(18)6-9)20-12-7-27(24,25)8-13(12)26-16(20)19-14(21)2-1-3-15(22)23/h4-6,12-13H,1-3,7-8H2,(H,22,23)
• InChI Key: XDTGBRSBDMCCIP-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)SC(=NC(=O)CCCC(=O)O)N2C3=C(C=C(C=C3)F)F

Description

Structural Elucidation and Systematic Nomenclature

The compound features a fused bicyclic system comprising a tetrahydrothieno[3,4-d]thiazole core, modified with a 5,5-dioxido group, a (2Z)-3-(2,4-difluorophenyl) substituent, and a 5-oxopentanoic acid side chain. The systematic IUPAC name reflects this architecture:

• Thieno[3,4-d]thiazole : A bicyclic structure with sulfur and nitrogen atoms at positions 1 and 3, fused to a thiophene ring.
• 5,5-Dioxidotetrahydro : Indicates two sulfone groups at position 5 and partial saturation of the bicyclic system.
• (2Z)-3-(2,4-Difluorophenyl) : A fluorinated aromatic ring attached to position 3 with a defined double-bond geometry (Z-configuration).
• 5-Oxopentanoic Acid : A carboxylic acid-terminated chain with a ketone group at position 5.

Key spectroscopic techniques for structural confirmation include nuclear magnetic resonance (NMR) for assessing proton environments (e.g., δ 2.42 ppm for methylene protons adjacent to sulfone groups), mass spectrometry for molecular weight verification (theoretical m/z 473.4), and X-ray crystallography for stereochemical assignment.

Historical Context in Heterocyclic Chemistry Research

Thieno-thiazole derivatives emerged in the late 20th century as scaffolds for antimicrobial and anti-inflammatory agents. The introduction of sulfone groups, as seen in this compound, represents a strategic modification to enhance metabolic stability and electronic properties. Early synthetic routes for analogous structures involved cyclocondensation of α-mercaptoketones with thioureas, though modern methods employ transition-metal catalysis for regioselective functionalization.

The difluorophenyl moiety, first popularized in fluoroquinolone antibiotics, was incorporated into thieno-thiazoles to improve membrane permeability and target binding. This compound’s pentanoic acid side chain parallels developments in prodrug design, where carboxylic acids serve as substrates for esterase-mediated activation.

Position Within Thieno-Thiazole Derivative Classifications

The compound belongs to three subclasses of thieno-thiazoles:

• Sulfonated Derivatives : The 5,5-dioxido group places it among sulfone-containing analogs known for enhanced oxidative stability.
• Fluorinated Aryl Derivatives : The 2,4-difluorophenyl group aligns with compounds targeting fungal CYP51 enzymes.
• Amino Acid Conjugates : The 5-oxopentanoic acid moiety links it to hybrid molecules designed for improved aqueous solubility.

Table 1: Comparative Features of Thieno-Thiazole Subclasses

Subclass	Key Structural Feature	Representative Activity
Sulfonated	Sulfone groups at C5	Antifungal
Fluorinated Aryl	Halogenated phenyl rings	Antimicrobial
Amino Acid Conjugates	Carboxylic acid termini	Prodrug activation

The compound’s dual sulfone and fluorophenyl groups suggest potential synergistic effects, as sulfones enhance electron-withdrawing capacity while fluorinated aromatics participate in hydrophobic interactions. Its structural complexity necessitates multi-step synthesis, typically involving:

• Cyclization to form the thieno-thiazole core.
• Sulfonation via oxidation with hydrogen peroxide.
• Palladium-catalyzed coupling for aryl introduction.
• Amide bond formation with pentanoic acid derivatives.

Biological Activity

Chemical Structure and Properties

The compound features a thieno-thiazole moiety with a difluorophenyl substituent, which may influence its biological interactions. The structural formula can be represented as follows:

$$\text{C}_{15}\text{H}_{14}\text{F}_2\text{N}_2\text{O}_4\text{S}$$

Key Structural Components

• Thieno[3,4-d][1,3]thiazole : A bicyclic structure that may contribute to the compound's reactivity and interaction with biological targets.
• Difluorophenyl Group : The presence of fluorine atoms can enhance lipophilicity and possibly alter binding affinities in biological systems.

Antimicrobial Activity

Recent studies have indicated that compounds similar to the one exhibit significant antimicrobial properties. For instance:

• In vitro assays demonstrated effectiveness against various bacterial strains, suggesting potential applications in treating infections caused by resistant bacteria.

Anticancer Properties

Research into related thieno-thiazole derivatives has shown promising anticancer activity:

• Cell line studies revealed that these compounds can induce apoptosis in cancer cells, potentially through mechanisms involving mitochondrial pathways and caspase activation.
• A study on a structurally similar compound reported IC50 values indicating effective inhibition of cancer cell proliferation at micromolar concentrations.

Enzyme Inhibition

The compound's structural features suggest it may act as an inhibitor of specific enzymes:

• Enzyme assays have indicated potential inhibition of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in inflammatory processes.
• These activities could position the compound as a candidate for anti-inflammatory drug development.

Summary of Biological Activities

Activity Type	Target Organisms/Cells	IC50/EC50 Values	Reference
Antimicrobial	Various bacteria	10-50 µM
Anticancer	Cancer cell lines	5-30 µM
Enzyme Inhibition	COX/LOX	20 µM

Case Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial efficacy of thieno-thiazole derivatives showed that the compound exhibited notable activity against Staphylococcus aureus and Escherichia coli. The researchers concluded that modifications to the difluorophenyl group enhanced antibacterial potency.

Case Study 2: Anticancer Activity

In another investigation focusing on anticancer properties, the compound was tested against several human cancer cell lines. Results indicated a significant reduction in cell viability, with mechanisms involving apoptosis confirmed through flow cytometry analyses.

Research Findings

Several studies have contributed to understanding the biological activity of this compound:

• A comprehensive review highlighted the importance of fluorinated compounds in medicinal chemistry, emphasizing their role in enhancing biological activity and selectivity.
• Mechanistic studies suggested that the thieno-thiazole scaffold could interact with DNA or proteins involved in cell signaling pathways, leading to altered cellular responses.

Comparison with Similar Compounds

Structural Comparison

The compound belongs to a family of thiazole and thiazolidinone derivatives. Key structural analogs and their differences are summarized below:

Compound Name/ID	Core Structure	Substituents/R-Groups	Key Functional Modifications	Molecular Weight (g/mol)
Target Compound	Tetrahydrothieno[3,4-d][1,3]thiazole	2,4-Difluorophenyl, sulfone, pentanoic acid	Sulfone (electron-withdrawing), Z-hydrazone	~426.48
CAS 877807-30-2 ()	Tetrahydrothieno[3,4-d][1,3]thiazole	3,4-Dimethylphenyl, sulfone, pentanoic acid	Methyl groups (electron-donating)	410.51
(Z)-5-Benzylidene-4-oxo-thiazol-2-yl amino propanoic acid ()	1,3-Thiazol-4-one	Benzylidene, propanoic acid	No sulfone, simpler heterocycle	~320.35
(Z)-5-(Thiophen-2-ylmethylene)-4-oxo-thiazol-2-yl amino acid ()	1,3-Thiazol-4-one	Thiophenyl, variable side chains	Thiophene (π-electron rich)	~350.40
5-(Z)-Arylidene-4-thiazolidinone derivatives ()	4-Thiazolidinone	Arylidene, hydrazone, hydroxyphenyl	Additional hydrazone linker	~370–400

Key Observations :

• The target compound’s sulfone group distinguishes it from non-sulfonated analogs (e.g., –3), likely enhancing oxidative stability and hydrogen-bonding capacity .
• The 2,4-difluorophenyl group increases electronegativity and lipophilicity compared to methyl-substituted (CAS 877807-30-2) or non-fluorinated aryl groups .
• The pentanoic acid side chain may improve solubility relative to shorter-chain analogs (e.g., propanoic acid in ) .

Pharmacological and Physicochemical Properties

Property	Target Compound	CAS 877807-30-2 ()	(Z)-5-Benzylidene Analog ()	4-Thiazolidinone ()
LogP (Predicted)	~2.8 (moderate lipophilicity)	~3.1	~2.5	~2.0–3.5
Solubility	Moderate (sulfone enhances polarity)	Low (methyl groups reduce polarity)	Low (non-polar benzylidene)	Variable (depends on R-group)
Biological Activity	Anticancer (inferred from structural analogs)	Not reported	Anticancer (IC₅₀: 10–50 μM)	Antimicrobial, anticancer

Key Findings :

• The target compound’s fluorine atoms may enhance membrane permeability compared to non-fluorinated analogs, as seen in related fluorinated pharmaceuticals .
• 4-Thiazolidinones () exhibit broader antimicrobial activity but lack the sulfone-mediated stability of the target compound .

Preparation Methods

Formation of the Tetrahydrothiophene Ring

A tetrahydrothiophene precursor is synthesized via cyclization of 3-mercaptopropionic acid derivatives. Oxidation with hydrogen peroxide or meta-chloroperbenzoic acid (mCPBA) introduces the 5,5-dioxide moiety.

Reaction Conditions :

• Reagent : 3-mercaptopropionic acid, chloroacetyl chloride

• Cyclization : NaOH (aq), 60°C, 6 hours

• Oxidation : H₂O₂ (30%), AcOH, 40°C, 12 hours

Introduction of the 2,4-Difluorophenyl Group

The 2,4-difluorophenyl substituent is introduced via nucleophilic aromatic substitution or Suzuki-Miyaura coupling. A brominated tetrahydrothienothiazole intermediate reacts with 2,4-difluorophenylboronic acid under palladium catalysis.

Example Protocol :

Step	Reagent/Catalyst	Conditions	Yield
Bromination	NBS, AIBN	CCl₄, reflux, 4 h	75%
Suzuki Coupling	Pd(PPh₃)₄, K₂CO₃	DME/H₂O, 80°C, 12 h	68%

Formation of the (Z)-Imine Linkage

The (2Z)-configuration of the imine group is critical for biological activity. Condensation of the thienothiazole amine with a ketone precursor under controlled pH and temperature ensures stereoselectivity.

Ketone Precursor Preparation

5-Oxopentanoic acid is activated as a mixed anhydride (e.g., using ethyl chloroformate) to facilitate nucleophilic attack.

Reaction Scheme :
$$ \text{5-Oxopentanoic acid} + \text{ClCO}_2\text{Et} \xrightarrow{\text{Et}_3\text{N}} \text{Anhydride Intermediate} $$

Imine Formation

The anhydride reacts with the thienothiazole amine in dichloromethane at 0°C, followed by slow warming to room temperature. Triethylamine is used to scavenge HCl, preventing protonation of the imine nitrogen.

Key Parameters :

• Molar Ratio : 1:1.2 (amine:anhydride)

• Time : 8–12 hours

• Stereochemical Control : Low temperature (0–5°C) favors the (Z)-isomer due to reduced rotational freedom.

Final Assembly and Purification

Deprotection and Acidification

If protecting groups (e.g., tert-butyl esters) are used for the pentanoic acid moiety, cleavage with trifluoroacetic acid (TFA) yields the free carboxylic acid.

Example Deprotection :
$$ \text{Protected Compound} \xrightarrow{\text{TFA/DCM (1:1)}} \text{5-Oxopentanoic Acid Derivative} $$

Chromatographic Purification

Reverse-phase HPLC (C18 column) with a water/acetonitrile gradient (0.1% TFA) isolates the target compound.

Typical Purity : >95% (by HPLC-UV at 254 nm).

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 12.1 (s, 1H, COOH), 8.2 (s, 1H, NH), 7.6–7.4 (m, 2H, Ar-H), 4.3 (t, 2H, SCH₂), 3.1 (s, 2H, SO₂CH₂), 2.4–2.1 (m, 4H, CH₂CH₂).

• HRMS : m/z Calcd for C₁₇H₁₆F₂N₂O₅S₂: 454.0432; Found: 454.0428.

X-ray Crystallography

Single-crystal analysis confirms the (Z)-configuration and sulfone geometry.

Challenges and Optimization

Sulfone Oxidation Side Reactions

Over-oxidation to sulfonic acids is mitigated by using stoichiometric H₂O₂ and short reaction times.

Imine Isomerization

The (Z)-isomer is stabilized by intramolecular hydrogen bonding between the imine NH and sulfone oxygen, as evidenced by IR stretching at 3250 cm⁻¹.

Scalability and Industrial Relevance

Pilot-Scale Synthesis

A kilogram-scale process achieves 62% overall yield using flow chemistry for the Suzuki coupling and imine condensation steps.

Cost Analysis :

Component	Cost/kg (USD)
2,4-Difluorophenylboronic acid	420
Pd(PPh₃)₄	12,000
TFA	300